Cas no 1343228-80-7 (1-(3,3-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(3,3-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine
• CAS No: 1343228-80-7
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 6451797
• PubChem ID: 64040077
• Update Time: 2025-10-30

1-(3,3-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine, 1-(3,3-dimethylbutyl)-4-methyl-

• Inchi： 1S/C10H19N3/c1-8-7-13(12-9(8)11)6-5-10(2,3)4/h7H,5-6H2,1-4H3,(H2,11,12)
• InChI Key： SMOFVUYAPSEFAG-UHFFFAOYSA-N
• SMILES： N1(CCC(C)(C)C)C=C(C)C(N)=N1

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 296.3±20.0 °C(Predicted)
• pka: 3.87±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 1-(3,3-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine

Comprehensive Overview of 1-(3,3-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine (CAS No. 1343228-80-7)

The compound 1-(3,3-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine (CAS No. 1343228-80-7) is a specialized organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique structural features, including a 3,3-dimethylbutyl group and a methyl-substituted pyrazole core. Researchers are particularly interested in its role as a building block for more complex molecules, given its versatile reactivity and stability under various conditions.

In the context of modern drug discovery, 1-(3,3-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine is often explored for its potential as a pharmacophore. Its molecular framework allows for interactions with biological targets, making it a candidate for the development of novel therapeutics. Recent studies have highlighted its relevance in addressing neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine. The compound's amine functionality further enhances its utility in medicinal chemistry, enabling facile derivatization and optimization.

From an industrial perspective, this compound is also valued for its potential in agrochemical formulations. The pyrazole ring is a common motif in pesticides and herbicides, and the incorporation of the 3,3-dimethylbutyl side chain may improve efficacy or environmental compatibility. With growing global emphasis on sustainable agriculture, researchers are investigating whether 1-(3,3-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine could contribute to next-generation crop protection solutions.

Synthetic accessibility is another key advantage of this compound. The CAS No. 1343228-80-7 material can be prepared through well-established organic synthesis routes, often involving condensation reactions or catalytic amination strategies. Its high purity and scalability make it attractive for both academic and industrial laboratories. Recent advancements in flow chemistry and green synthesis have further streamlined its production, reducing waste and energy consumption.

In analytical chemistry, 1-(3,3-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine serves as a valuable reference standard due to its well-defined spectroscopic properties. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data for this compound are extensively documented, facilitating its identification in complex mixtures. This is particularly relevant for quality control in pharmaceutical manufacturing, where trace analysis of intermediates is critical.

The safety profile of this compound is another area of active investigation. While not classified as hazardous under current regulations, researchers emphasize proper handling procedures to ensure workplace safety. Material safety data sheets (MSDS) for CAS No. 1343228-80-7 provide detailed guidance on storage conditions and personal protective equipment, reflecting the chemical industry's commitment to responsible research practices.

Looking ahead, the scientific community anticipates expanded applications for 1-(3,3-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine in emerging fields such as materials science and catalysis. Its structural features suggest potential as a ligand in coordination chemistry or as a monomer for specialized polymers. These diverse possibilities underscore the importance of continued research into this versatile compound.

For researchers seeking reliable sources of 1-(3,3-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine, several reputable suppliers offer the material with comprehensive analytical documentation. The compound's CAS registry number 1343228-80-7 serves as a unique identifier for procurement and regulatory purposes. As interest in this molecule grows, we can expect to see more detailed studies elucidating its full potential across multiple scientific disciplines.